Cas no 1373151-00-8 (1-(5-bromopyridin-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(5-bromopyridin-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 1373151-00-8
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• CID: 6451823
• PubChem ID: 97731251
• Update Time: 2025-11-01

1-(5-bromopyridin-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyridin-2-yl)cyclohexane-1-carboxylic acid
• 1-(5-Bromo-2-pyridinyl)cyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 1-(5-bromo-2-pyridinyl)-

• Inchi： 1S/C12H14BrNO2/c13-9-4-5-10(14-8-9)12(11(15)16)6-2-1-3-7-12/h4-5,8H,1-3,6-7H2,(H,15,16)
• InChI Key： RDHWRCPKXIPDMF-UHFFFAOYSA-N
• SMILES： C1(C2=NC=C(Br)C=C2)(C(O)=O)CCCCC1

Experimental Properties

• Density: 1.489±0.06 g/cm3(Predicted)
• Boiling Point: 405.9±40.0 °C(Predicted)
• pka: 4.00±0.20(Predicted)

Additional information on 1-(5-bromopyridin-2-yl)cyclohexane-1-carboxylic acid

Introduction to 1-(5-bromopyridin-2-yl)cyclohexane-1-carboxylic acid (CAS No. 1373151-00-8)

1-(5-bromopyridin-2-yl)cyclohexane-1-carboxylic acid, identified by the CAS number 1373151-00-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of heterocyclic derivatives, featuring a cyclohexane ring substituted with a pyridine moiety, which is further functionalized with a bromine atom at the 5-position and a carboxylic acid group at the 1-position. The unique structural attributes of this molecule make it a valuable intermediate in the development of novel therapeutic agents, particularly in the realm of medicinal chemistry.

The pyridine core is a well-documented pharmacophore in drug design, known for its ability to interact with biological targets such as enzymes and receptors. The presence of a bromopyridine substituent enhances the compound's reactivity, allowing for further derivatization through cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The cyclohexane ring provides steric and electronic modulation, influencing the compound's solubility, metabolic stability, and binding affinity. These structural features collectively contribute to the compound's potential as a building block for innovative drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The 1-(5-bromopyridin-2-yl)cyclohexane-1-carboxylic acid has been explored as a precursor in synthesizing molecules that modulate key biological processes. For instance, studies have demonstrated its utility in generating compounds with anti-inflammatory and anticancer properties. The bromine atom at the 5-position of the pyridine ring is particularly noteworthy, as it serves as an excellent handle for palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations enable the introduction of diverse aryl or amino groups, expanding the chemical space for drug discovery.

One of the most compelling applications of this compound lies in its role as a scaffold for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating the 1-(5-bromopyridin-2-yl)cyclohexane-1-carboxylic acid moiety into potential inhibitors, researchers can fine-tune interactions with specific kinase domains. Preliminary studies have shown that derivatives of this compound exhibit promising inhibitory activity against certain kinases, with potential therapeutic implications. The carboxylic acid group at the 1-position of the cyclohexane ring further allows for amide bond formation, enabling additional functionalization to enhance binding affinity and selectivity.

The synthesis of 1-(5-bromopyridin-2-yl)cyclohexane-1-carboxylic acid involves multi-step organic transformations that highlight its synthetic versatility. A common synthetic route begins with the bromination of 2-pyridinecarbonitrile followed by Suzuki coupling with a cyclohexanecarboxylate boronic acid derivative. This strategy leverages transition metal catalysis to construct the desired bipyridine-like framework efficiently. Alternative approaches have also been explored, including direct functionalization of cyclohexanecarboxylic acid derivatives with bromopyridine precursors via electrophilic aromatic substitution or metal-mediated coupling reactions. These synthetic methodologies underscore the compound's adaptability in different chemical contexts.

The pharmacological evaluation of derivatives derived from 1-(5-bromopyridin-2-yl)cyclohexane-1-carboxylic acid has revealed intriguing biological activities. For example, certain analogs have demonstrated potent inhibitory effects on inflammatory cytokine production by modulating Janus kinases (JAKs). This mechanism is particularly relevant in autoimmune diseases where excessive cytokine signaling contributes to pathogenesis. Additionally, structural modifications have led to compounds with antiproliferative effects on cancer cell lines by interfering with tyrosine kinase signaling cascades. These findings highlight the compound's potential as a lead structure for developing next-generation therapeutics.

The computational modeling and molecular dynamics studies have further elucidated the interactions between 1-(5-bromopyridin-2-yl)cyclohexane-1-carboxylic acid derivatives and their biological targets. These studies have provided insights into how structural features such as hydrogen bonding patterns, hydrophobic interactions, and aromatic stacking contribute to binding affinity and specificity. By integrating experimental data with computational predictions, researchers can rationally design optimized analogs with improved pharmacokinetic profiles and reduced off-target effects. This interdisciplinary approach underscores the importance of leveraging both experimental and computational tools in modern drug discovery.

The industrial significance of 1-(5-bromopyridin-2-yl)cyclohexane-1-carboxylic acid extends beyond academic research into commercial applications. Pharmaceutical companies are increasingly investing in libraries of heterocyclic compounds like this one to support high-throughput screening campaigns for new drug candidates. The availability of this intermediate allows for rapid diversification of molecular structures without extensive custom synthesis efforts, thereby accelerating the drug development pipeline. Furthermore, its role as a key building block in multi-component reactions (MCRs) offers an efficient pathway to complex scaffolds with minimal purification steps.

Future directions in research involving 1-(5-bromopyridin-2-yl)cyclohexane-1-carboxylic acid may focus on exploring its potential in other therapeutic areas such as neurodegenerative diseases and infectious disorders. The pyridine moiety's ability to engage with neurological targets makes it an attractive scaffold for developing treatments against conditions like Alzheimer's disease or Parkinson's disease. Additionally, modifications aimed at enhancing bioavailability and metabolic stability could expand its utility in clinical settings. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.